Cas no 162715-14-2 (Copper(II) Bis(trifluoromethanesulfonyl)imide)

• Product Name: Copper(II) Bis(trifluoromethanesulfonyl)imide
• CAS No: 162715-14-2
• MF: C₄CuF₁₂N₂O₈S₄
• MW: 623.8382396698
• CID: 2953033
• PubChem ID: 354333754
• Update Time: 2025-07-23

Copper(II) Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Copper(II) Bis(trifluoromethanesulfonyl)imide
• Bis(trifluoromethanesulfonyl)imide Copper(II) Salt
• Copper(II) Triflimide
• Copper(II) bis((trifluoromethyl)sulfonyl)amide
• Bis[bis(trifluoromethylsulfonyl)amino] copper(II)
• MFCD26960801
• copper(ii) bis(trifluoromethylsulfonyl)imide
• 162715-14-2
• 2,4,8,10-tetraoxo-2,4,8,10-tetrakis(trifluoromethyl)-1?(3),5?(3),7?(3),11?(3)-tetraoxa-2??-thia-4??-thia-8??-thia-10??-thia-3,9-diaza-6-cupraspiro[5.5]undeca-1,4,7,10-tetraene-6,6-bis(ylium)-3,9-diide
• copper(2+) bis(bistriflylimide anion)
• 803-264-2
• copper;bis(trifluoromethylsulfonyl)azanide
• MGA71514
• 2421099-63-8
• C2827
• Copper(II) Bis(trifluoromethanesulfonyl)imide 99.5%
• Copper(II)bis((trifluoromethyl)sulfonyl)amide

• MDL： C153762
• Inchi： 1S/2C2F6NO4S2.Cu/c2*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q2*-1;+2
• InChI Key： UQENANCFJGYGSY-UHFFFAOYSA-N
• SMILES： [Cu+2].S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 622.764185g/mol
• Monoisotopic Mass: 622.764185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172

Experimental Properties

• Sensitiveness: Sensitive to humidity

Copper(II) Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Copper(II) Bis(trifluoromethanesulfonyl)imide

Copper(II) Bis(trifluoromethanesulfonyl)imide (CAS No 162715-14-2): A Comprehensive Overview

Copper(II) Bis(trifluoromethanesulfonyl)imide, with the chemical formula Cu(N(SO₂CF₃)₂, is a compound of significant interest in the field of advanced materials and chemical synthesis. Its unique structure, featuring copper(II) ions coordinated to bis(trifluoromethanesulfonyl)imide ligands, imparts exceptional properties that make it valuable in various applications. This article provides an in-depth exploration of this compound, highlighting its chemical properties, synthesis methods, and recent advancements in its application across different industries.

The compound is characterized by its high thermal stability and excellent electrical conductivity, making it a promising candidate for use in electronic devices and conductive polymers. The presence of trifluoromethanesulfonyl groups enhances its stability under extreme conditions, which is particularly useful in environments where traditional materials may degrade. This stability is attributed to the strong electron-withdrawing nature of the trifluoromethyl groups, which effectively delocalize charge and resist chemical attack.

CAS No 162715-14-2 identifies this compound uniquely within the chemical registry. This numerical identifier ensures precise classification and differentiation from other compounds with similar structures or properties. The systematic naming convention underscores the importance of accurate chemical nomenclature in ensuring clarity and consistency across scientific literature and industrial applications.

The synthesis of Copper(II) Bis(trifluoromethanesulfonyl)imide typically involves the reaction of copper salts with trifluoromethanesulfonic acid derivatives. The process requires careful control of reaction conditions to optimize yield and purity. Recent studies have explored catalytic methods to enhance the efficiency of this synthesis, reducing energy consumption and minimizing waste. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

In the realm of materials science, Copper(II) Bis(trifluoromethanesulfonyl)imide has been investigated for its potential use as a catalyst in organic transformations. Its ability to facilitate cross-coupling reactions and oxidation processes makes it a valuable tool in synthetic chemistry. Researchers have reported notable success in using this compound to develop novel methodologies for constructing complex molecular architectures, which are essential in pharmaceuticals and agrochemicals.

One of the most intriguing applications of Copper(II) Bis(trifluoromethanesulfonyl)imide is in the field of nanotechnology. Its conductive properties have been leveraged to create novel nanocomposites that exhibit enhanced mechanical strength and electrical conductivity. These materials are being explored for use in flexible electronics, energy storage devices, and even as components in next-generation sensors. The integration of this compound into nanoscale structures opens up new possibilities for innovation across multiple technological domains.

The compound's role in biological systems has also garnered attention from researchers. While not traditionally considered a bioactive molecule, recent studies suggest that Copper(II) Bis(trifluoromethanesulfonyl)imide can interact with certain biomolecules, influencing their function. This interaction has been studied as a potential mechanism for developing new therapeutic agents. However, further research is needed to fully understand these interactions and their implications for medical applications.

The environmental impact of using Copper(II) Bis(trifluoromethanesulfonyl)imide is another critical consideration. Despite its benefits, the disposal of this compound must be managed responsibly to prevent environmental contamination. Current research focuses on developing efficient methods for recycling or neutralizing waste containing this material. These efforts are part of a broader initiative to ensure that advancements in chemical science do not come at the expense of ecological integrity.

The future prospects for Copper(II) Bis(trifluoromethanesulfonyl)imide are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its properties continues to grow, so too will its utility across various industries. Whether used as a catalyst, a component in advanced materials, or a tool for biomedical research, this compound represents a significant contribution to modern chemistry.